Cas no 1805715-80-3 (Methyl 5-(3-chloropropyl)-2-methylbenzoate)

• Product Name: Methyl 5-(3-chloropropyl)-2-methylbenzoate
• CAS No: 1805715-80-3
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• CID: 5000972
• Update Time: 2025-09-27

Methyl 5-(3-chloropropyl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(3-chloropropyl)-2-methylbenzoate

• Inchi： 1S/C12H15ClO2/c1-9-5-6-10(4-3-7-13)8-11(9)12(14)15-2/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： QFMNFSBZHQEHMC-UHFFFAOYSA-N
• SMILES： ClCCCC1C=CC(C)=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on Methyl 5-(3-chloropropyl)-2-methylbenzoate

Methyl 5-(3-chloropropyl)-2-methylbenzoate: A Comprehensive Overview

Methyl 5-(3-chloropropyl)-2-methylbenzoate, identified by the CAS No. 1805715-80-3, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, with its unique structural features, plays a pivotal role in various chemical applications, particularly in the fields of pharmaceuticals, agrochemicals, and advanced materials. Its synthesis and properties have been extensively studied, making it a valuable component in modern chemical synthesis.

The molecular structure of Methyl 5-(3-chloropropyl)-2-methylbenzoate is characterized by a benzoate ester group with specific substituents that confer it with distinct chemical reactivity and physical properties. The presence of the chloropropyl group introduces electronic effects that enhance its stability and reactivity under certain conditions. Recent studies have highlighted its potential as an intermediate in the synthesis of bioactive compounds, where its functional groups can be further modified to yield desired pharmacological properties.

From a synthetic perspective, the preparation of Methyl 5-(3-chloropropyl)-2-methylbenzoate involves a multi-step process that often begins with the chlorination of propyl groups followed by esterification with a substituted benzoic acid derivative. Researchers have optimized reaction conditions to improve yield and purity, leveraging modern catalytic techniques and green chemistry principles. These advancements have made the compound more accessible for large-scale production while minimizing environmental impact.

In terms of applications, Methyl 5-(3-chloropropyl)-2-methylbenzoate has demonstrated utility in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases. Its ability to act as a precursor for bioisosteric replacements in lead compounds has been particularly valuable in medicinal chemistry. Additionally, it finds use in agrochemicals as a component in herbicides and insecticides due to its stability under field conditions and controlled release properties.

The physical properties of Methyl 5-(3-chloropropyl)-2-methylbenzoate, including its melting point, boiling point, and solubility characteristics, are critical factors influencing its performance in different chemical processes. Recent studies have employed advanced spectroscopic techniques to elucidate its crystal structure, providing insights into its packing behavior and potential for crystallization during manufacturing.

In conclusion, Methyl 5-(3-chloropropyl)-2-methylbenzoate (CAS No. 1805715-80-3) stands as a testament to the ingenuity of modern organic synthesis. Its unique combination of structural features, coupled with recent advancements in synthesis and application methodologies, positions it as an essential compound in contemporary chemical research and industry.